N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)butyramide

• IUPAC Name: N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]butanamide
• InChI: InChI=1S/C14H19N5O2/c1-3-6-12(20)16-9-10-19-14(21)18(2)13(17-19)11-7-4-5-8-15-11/h4-5,7-8H,3,6,9-10H2,1-2H3,(H,16,20)
• InChI Key: BRDUOCPBGULMEL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCN1C(=O)N(C(=N1)C2=CC=CC=N2)C
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)butyramide is a useful research compound. Its molecular formula is C14H19N5O2 and its molecular weight is 289.339. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• The compound serves as a precursor or intermediate in the synthesis of various heterocyclic compounds with potential biological activities. For instance, its derivatization has led to the creation of compounds expected to exhibit antiviral activity, demonstrating the versatility of this moiety in medicinal chemistry Saxena, Sikotra, & Mashelkar, 2011.

Biological Activity

• Novel pyrazolopyrimidines derivatives synthesized from similar compounds have shown promising results as anticancer and anti-5-lipoxygenase agents. This highlights the potential therapeutic applications of compounds derived from or related to the chemical structure of interest Rahmouni et al., 2016.

Catalytic and Chemical Transformations

• Compounds with structural similarities are utilized in catalytic processes, including Heck-type coupling reactions. This underlines the chemical's utility in facilitating complex organic transformations, which is essential for developing new synthetic methodologies Hahn et al., 2005.

Antimicrobial Research

• Research into novel heterocyclic compounds containing similar structural motifs has been conducted with a focus on developing new antimicrobial agents. This suggests the compound's potential or its derivatives to serve as scaffolds for antibiotics Azab, Youssef, & El-Bordany, 2013.